Cas no 1228900-15-9 (Fmoc-d-dap(ivdde)-oh)

• Product Name: Fmoc-d-dap(ivdde)-oh
• CAS No: 1228900-15-9
• MF: C₃₁H₃₆N₂O₆
• MW: 532.627348899841
• MDL: MFCD01631664
• CID: 2162754
• Update Time: 2025-07-02

Fmoc-d-dap(ivdde)-oh Chemical and Physical Properties

Names and Identifiers

• Fmoc-d-dap(ivdde)-oh

• MDL： MFCD01631664
• Inchi： 1S/C31H36N2O6/c1-18(2)13-24(28-26(34)14-31(3,4)15-27(28)35)32-16-25(29(36)37)33-30(38)39-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23,25,34H,13-17H2,1-4H3,(H,33,38)(H,36,37)/b32-24+/t25-/m1/s1
• InChI Key： LCZQXABUYLYUPK-MIUHZCTLSA-N
• SMILES： OC1=C(/C(/CC(C)C)=N/C[C@H](C(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 532.25700

Experimental Properties

• Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.6E-4 g/L) (25 ºC),
• PSA: 121.80000
• LogP: 5.60810

Additional information on Fmoc-d-dap(ivdde)-oh

Comprehensive Overview of Fmoc-D-Dap(IVDDE)-OH (CAS No. 1228900-15-9): Applications and Innovations in Peptide Synthesis

The compound Fmoc-D-Dap(IVDDE)-OH (CAS No. 1228900-15-9) is a specialized amino acid derivative widely utilized in solid-phase peptide synthesis (SPPS). Its unique structure, featuring an Fmoc-protected D-2,3-diaminopropionic acid (D-Dap) backbone and an IVDDE side-chain protecting group, makes it indispensable for constructing complex peptides with high precision. Researchers and pharmaceutical developers increasingly rely on this compound due to its compatibility with orthogonal protection strategies, enabling the synthesis of multifunctional peptides for drug discovery and biotechnology applications.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in targeted therapeutics and bioconjugation techniques. Fmoc-D-Dap(IVDDE)-OH addresses critical challenges in these fields by offering selective deprotection of the IVDDE group under mild conditions, preserving the integrity of other functional groups. This property is particularly valuable for designing peptide-drug conjugates (PDCs) and fluorescently labeled probes, which are hot topics in cancer research and diagnostic imaging.

From an SEO perspective, users frequently search for terms like "Fmoc-D-Dap(IVDDE)-OH solubility", "CAS 1228900-15-9 supplier", and "IVDDE deprotection conditions". These queries reflect practical concerns in laboratory workflows. The compound’s solubility in polar aprotic solvents (e.g., DMF or DMSO) and stability under standard SPPS conditions are key highlights. Additionally, its role in click chemistry applications aligns with the growing interest in modular synthesis approaches.

Innovations in peptide-based vaccines and GPCR-targeting drugs further underscore the relevance of Fmoc-D-Dap(IVDDE)-OH. Its ability to introduce unnatural amino acids into peptide sequences enhances metabolic stability and binding affinity—critical factors for next-generation biologics. As the industry shifts toward personalized medicine, this compound’s versatility positions it as a cornerstone in rational drug design.

Quality control is another trending topic among users. Reputable suppliers provide HPLC/MS-certified batches of CAS 1228900-15-9, ensuring compliance with GMP standards for preclinical studies. Storage recommendations (e.g., -20°C under inert gas) and handling protocols are often searched, emphasizing the need for detailed technical documentation.

In conclusion, Fmoc-D-Dap(IVDDE)-OH bridges the gap between traditional peptide chemistry and cutting-edge biomedical applications. Its optimization for automated synthesizers and compatibility with green chemistry principles (e.g., reduced waste generation) cater to both academic and industrial needs. As peptide therapeutics dominate clinical pipelines, this compound will remain pivotal in unlocking novel structure-activity relationships (SAR) and therapeutic modalities.